Cas no 2138225-97-3 (2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)-)

• Product Name: 2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)-
• CAS No: 2138225-97-3
• MF: C₁₁H₈FN₃O₂
• MW: 233.198525428772
• CID: 5268207
• Update Time: 2025-07-18

2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)-

• Inchi： 1S/C11H8FN3O2/c12-9-5-7(1-3-10(9)15(16)17)8-2-4-11(13)14-6-8/h1-6H,(H2,13,14)
• InChI Key： IAFUNSKFIKCESH-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2=CC=C([N+]([O-])=O)C(F)=C2)C=C1

Additional information on 2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)-

Introduction to 2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)- (CAS No. 2138225-97-3)

2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)-, identified by the CAS number 2138225-97-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)-, particularly the presence of both fluoro and nitro substituents on the aromatic ring, contribute to its unique chemical properties and make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The fluoro group at the 3-position and the nitro group at the 4-position of the phenyl ring introduce electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. These substituents are known to enhance metabolic stability, improve bioavailability, and influence receptor interactions, making them valuable in the design of novel therapeutic agents. The pyridine core itself is a common scaffold in many bioactive molecules, providing a platform for further functionalization and derivatization to achieve desired pharmacological profiles.

In recent years, there has been a growing interest in developing new compounds with enhanced efficacy and reduced side effects. The structure-activity relationship (SAR) of 2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)- has been extensively studied to understand how modifications at different positions can influence its biological activity. Preliminary studies suggest that this compound exhibits potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The combination of the pyridineamine moiety with the fluoro-nitrophenyl group may contribute to selective binding to target enzymes, thereby minimizing off-target effects.

One of the most compelling aspects of 2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)- is its versatility in chemical synthesis. The presence of both reactive sites allows for a wide range of functional group transformations, enabling chemists to explore multiple pathways for drug discovery. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, while nucleophilic substitution reactions can be used to replace the fluoro or nitro groups with other functionalities. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel small-molecule drugs.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The fluoro atom is known to increase lipophilicity, improve binding affinity, and enhance resistance to metabolic degradation. In contrast, the nitro group can serve as a handle for further chemical modifications or as a probe for understanding electronic effects in drug design. Together, these substituents make 2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)- a compound of great interest for researchers aiming to develop next-generation therapeutics.

Recent advancements in computational chemistry have also played a significant role in elucidating the potential applications of 2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)-. Molecular modeling studies have been conducted to predict its binding interactions with various biological targets, including protein kinases and transcription factors. These simulations have provided valuable insights into how structural modifications can optimize its potency and selectivity. By leveraging computational tools alongside experimental validation, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The synthesis of 2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)- involves multi-step organic transformations that highlight its complexity as a chemical entity. Key steps typically include halogenation reactions to introduce the fluoro and nitro groups onto the phenyl ring, followed by nucleophilic substitution or condensation reactions to attach the pyridineamine moiety. Each step requires careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound further in preclinical studies.

In conclusion,2-Pyridinamine, 5-(3-fluoro-4-nitrophenyl)- (CAS No. 2138225-97-3) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its combination of reactive sites makes it an excellent candidate for further exploration in drug development, particularly as an intermediate for kinase inhibitors and other bioactive molecules. As research continues to uncover new ways to leverage fluorinated and nitro-substituted compounds,2-Pyridinamine, along with related derivatives,is poised to play a crucial role in addressing unmet medical needs.